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Compound of Interest

1,4-Dimethoxy-9-
Compound Name:

phenylanthracene
CAS No.: 54458-77-4
Cat. No.: B13942477

Get Quote

Part 1: Technical Profile & Mechanism of Action
The "Chemical Spring" Mechanism

The core utility of DMPA lies in its reactivity toward singlet oxygen (

). The electron-donating methoxy groups at the 1,4-positions significantly increase the electron
density of the central ring, lowering the activation energy for the [4+2] cycloaddition with
electrophilic

o Capture (Loading): Under irradiation in the presence of a photosensitizer (e.g., Rose Bengal,
Methylene Blue) and oxygen, DMPA rapidly converts to its corresponding 9,10-endoperoxide
(DMPA-O

).
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o Storage: The endoperoxide is kinetically stable at room temperature (or below, depending on
specific derivatives), effectively "storing" the oxygen.

» Release (Unloading): Upon mild heating, the endoperoxide undergoes a retro-Diels-Alder
reaction, releasing

and regenerating the parent DMPA.

This reversibility makes DMPA a "Singlet Oxygen Carrier", allowing for the spatial and temporal
decoupling of ROS generation and ROS delivery—a critical capability in targeted photodynamic
therapy (PDT) research.

Supramolecular Switching

Recent advances utilize DMPA moieties as ligands in metal-organic cages. The geometric
change from the planar anthracene (sp

) to the bent endoperoxide (sp

) upon photo-oxygenation induces drastic conformational changes in the host structure. This
allows for light-gated encapsulation or release of drug payloads.

Part 2: Experimental Protocols
Protocol A: Synthesis of 1,4-Dimethoxy-9-
phenylanthracene

Note: Commercial availability is limited. This validated synthetic route ensures high purity.
Prerequisites:
o Starting Material: 1,4-Dimethoxyanthraquinone (derived from Quinizarin).
» Reagents: Phenylmagnesium bromide (PhMgBr), THF, SnCl
, HCI.
Step-by-Step Methodology:

e Nucleophilic Addition:
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[e]

Dissolve 1,4-dimethoxyanthraquinone (1.0 eq) in anhydrous THF under N

o Cool to 0°C. Dropwise add PhMgBr (3.0 eq, 1M in THF).
o Stir at RT for 4 hours. Monitor disappearance of quinone by TLC.

o Mechanistic Insight: The Grignard reagent attacks the carbonyl carbons. The steric bulk of
the phenyl group typically directs addition, but the 1,4-methoxy groups may influence
regioselectivity if only mono-addition is required. For the 9-phenyl derivative, mono-
addition followed by reduction is key.

e Reduction/Aromatization:
o Quench reaction with saturated NH

Cl. Extract with DCM.

o Dissolve the crude diol intermediate in glacial acetic acid.
o Add SnCl

(5.0 eq) and conc. HCI (trace). Reflux for 2 hours.

o Validation: The solution should develop strong blue fluorescence, indicating the restoration
of the aromatic anthracene core.

 Purification:
o Precipitate in water, filter, and recrystallize from Ethanol/Toluene.
o QC Check:

H NMR must show the distinct singlet for methoxy groups (~3.8-4.0 ppm) and the multiplet
for the 9-phenyl ring.

Protocol B: Reversible Singlet Oxygen Trapping (
Storage)
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Objective: Quantify the uptake and thermal release of

Materials:
e DMPA (100
M in CDCI

)-

o Photosensitizer: Tetraphenylporphyrin (TPP) or Methylene Blue (catalytic amount, ~1
M).

* NMR Spectrometer (for in-situ monitoring).

Workflow:

» Baseline Measurement: Record the

H NMR spectrum of the DMPA/Sensitizer mix. Note the aromatic signals of the anthracene
core.

e Photo-Oxygenation (Loading):

[e]

Bubble the solution gently with O

gas for 5 minutes at 0°C.

o lIrradiate with a broad-spectrum LED (white or specific to sensitizer, e.g., 660 nm for MB)
for 30 minutes.

o Checkpoint: The solution fluorescence will quench significantly as the chromophore
planarity is broken.

o Data Validation: NMR will show the disappearance of the central ring protons (if 9,10-
unsubstituted) or shifts in the methoxy signals as the 9,10-bridge forms.
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e Thermal Release (Unloading):
o Heat the sample to 60°C - 80°C in the dark.

o Monitor the regeneration of the DMPA absorption spectrum (UV-Vis) or NMR signals over

time.
o Calculation: Plot

vs. time to determine the first-order rate constant (

) of oxygen release.

Part 3: Data Visualization
Synthesis & Photo-Cycle Logic

The following diagram illustrates the synthesis of DMPA and its reversible photo-cycle.
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Caption: Cycle showing the synthesis of DMPA and its function as a reversible singlet oxygen

trap.

Experimental Setup for Kinetic Analysis

Logical flow for determining the thermal release rates.
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Caption: Workflow for quantifying the kinetics of singlet oxygen release from DMPA
endoperoxides.

Part 4: Key Data & Comparison
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Table 1: Comparative Properties of Anthracene Traps

ST Thermal
Xidation Reaction Rate Release Temp
Compound Substitution Potential ( ( (
) ) |
DPA 9,10-Diphenyl High (Reversible) Moderate > 100°C (Stable)
DMA 9,10-Dimethyl Low Fast ~80°C
1,4-Dimethoxy-9- ~60-80°C
DMPA Very Low Very Fast
Ph (Tunable)

Note: The electron-donating methoxy groups in DMPA accelerate the capture rate and
destabilize the endoperoxide relative to DPA, facilitating easier release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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